Cas no 89879-08-3 (Acetic acid, chloro(propylcyclopropylidene)-, methyl ester)

Acetic acid, chloro(propylcyclopropylidene)-, methyl ester structure
89879-08-3 structure
Product Name:Acetic acid, chloro(propylcyclopropylidene)-, methyl ester
CAS No:89879-08-3
MF:C9H13ClO2
MW:188.651322126389
CID:586077
PubChem ID:71326722
Update Time:2025-04-19

Acetic acid, chloro(propylcyclopropylidene)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, chloro(propylcyclopropylidene)-, methyl ester
    • methyl 2-chloro-2-(2-propylcyclopropylidene)acetate
    • 89879-08-3
    • Methyl chloro(2-propylcyclopropylidene)acetate
    • DTXSID00755861
    • Inchi: 1S/C9H13ClO2/c1-3-4-6-5-7(6)8(10)9(11)12-2/h6H,3-5H2,1-2H3
    • InChI Key: QUBDCPBPXCVMFA-UHFFFAOYSA-N
    • SMILES: ClC(C(=O)OC)=C1CC1CCC

Computed Properties

  • Exact Mass: 188.0604073g/mol
  • Monoisotopic Mass: 188.0604073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26.3Ų

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